Cas no 2172155-58-5 (5-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid)

• Product Name: 5-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid
• CAS No: 2172155-58-5
• MF: C₉H₆FN₃O₃
• MW: 223.160645008087
• CID: 5899156
• PubChem ID: 165571201
• Update Time: 2025-06-10

5-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid
• 2172155-58-5
• EN300-1615704

• Inchi： 1S/C9H6FN3O3/c10-6-4-11-7(3-5(6)9(15)16)13-2-1-8(14)12-13/h1-4H,(H,12,14)(H,15,16)
• InChI Key： QDWLUNLKBOELOH-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1C(=O)O)N1C=CC(N1)=O

Computed Properties

• Exact Mass: 223.03931922g/mol
• Monoisotopic Mass: 223.03931922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.5Ų

Additional information on 5-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid

Comprehensive Overview of 5-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid (CAS No. 2172155-58-5)

The compound 5-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid (CAS No. 2172155-58-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with a fluoro group and a dihydro-1H-pyrazol-1-yl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for fluorinated heterocycles like 5-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This compound's carboxylic acid functionality allows for further derivatization, making it a valuable building block in medicinal chemistry. Its CAS No. 2172155-58-5 is frequently searched in scientific databases, reflecting its growing relevance in high-impact research areas such as kinase inhibition and antimicrobial agent development.

The synthesis of 5-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid involves multi-step organic transformations, including fluorination and cyclization reactions. Optimizing these processes is a hot topic in synthetic chemistry, as efficiency and yield are critical for scaling up production. Environmental sustainability in chemical synthesis is another trending concern, prompting researchers to explore greener methodologies for producing such fluoro-substituted pyridines.

From a pharmacological perspective, the dihydro-1H-pyrazol-1-yl group in this compound is noteworthy for its ability to modulate biological activity. This scaffold is commonly found in drugs targeting pain, inflammation, and central nervous system disorders. The integration of AI-driven drug discovery tools has further accelerated the exploration of 5-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid as a lead compound, with computational models predicting its interactions with various biological targets.

In agrochemical applications, fluorinated pyridines are prized for their herbicidal and fungicidal properties. The fluoro substituent enhances the lipophilicity and membrane permeability of these compounds, improving their efficacy in crop protection. As the agricultural sector seeks safer and more sustainable pest control solutions, 5-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid is being investigated for its potential role in next-generation agrochemicals.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the purity and structural integrity of CAS No. 2172155-58-5, ensuring its suitability for research and development. Quality control is paramount, as impurities can significantly impact the performance of downstream applications.

The commercial availability of 5-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid is expanding, with suppliers catering to the needs of academic and industrial researchers. Its CAS registry number is a key identifier for procurement, and competitive pricing is a frequent search query among buyers. Storage and handling recommendations typically emphasize protection from moisture and light to maintain stability.

Future research directions for this compound include exploring its structure-activity relationships (SAR) and optimizing its pharmacokinetic properties. Collaborative efforts between chemists, biologists, and computational scientists are expected to unlock new applications for 5-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid, particularly in personalized medicine and targeted therapies.

In summary, 5-fluoro-2-(3-oxo-2,3-dihydro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid (CAS No. 2172155-58-5) represents a promising scaffold in modern chemical research. Its multifaceted applications, from drug discovery to agrochemical innovation, underscore its importance in addressing global health and environmental challenges. As scientific interest in fluorinated heterocycles continues to grow, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.